![molecular formula C15H14N2O3 B6153965 3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indole CAS No. 731003-69-3](/img/no-structure.png)
3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indole
Overview
Description
3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indole, also known as 5-methylfuran-2-yl-2-nitroethylaminoindole, is an organic compound belonging to the indole family of compounds. It is a colorless solid at room temperature and is water-soluble. This compound has gained attention in recent years due to its potential applications in drug discovery and development, as well as its potential use as a biochemical and physiological tool.
Scientific Research Applications
3-[1-(3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indolen-2-yl)-2-nitroethyl]-1H-indole has been used in a variety of scientific research applications. It has been studied for its potential use as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. It has also been studied for its potential use as an imaging agent for the detection of cancer cells. Additionally, it has been studied for its potential use as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain.
Mechanism of Action
The mechanism of action of 3-[1-(3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indolen-2-yl)-2-nitroethyl]-1H-indole is not yet fully understood. However, it is believed that the compound functions as a fluorescent probe by binding to the reactive oxygen species (ROS) in cells and emitting light when exposed to ultraviolet light. Additionally, it has been suggested that the compound may act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[1-(3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indolen-2-yl)-2-nitroethyl]-1H-indole have not yet been fully studied. However, preliminary studies suggest that the compound may have potential applications in drug discovery and development, as well as its potential use as a biochemical and physiological tool.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[1-(3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indolen-2-yl)-2-nitroethyl]-1H-indole in laboratory experiments include its availability, low cost, and ease of synthesis. Additionally, the compound has been shown to be relatively stable and non-toxic. The main limitation of using this compound in laboratory experiments is that its mechanism of action is still not fully understood.
Future Directions
The future directions for 3-[1-(3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indolen-2-yl)-2-nitroethyl]-1H-indole include further research into its mechanism of action, potential applications in drug discovery and development, and its potential use as a biochemical and physiological tool. Additionally, further research into the compound’s biochemical and physiological effects, as well as its potential advantages and limitations for laboratory experiments, is necessary. Finally, further research into the compound’s potential applications in medical imaging and diagnostics is also needed.
Synthesis Methods
The synthesis of 3-[1-(3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indolen-2-yl)-2-nitroethyl]-1H-indole can be accomplished through a two-step reaction process. The first step involves the formation of the intermediate 3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indolen-2-yl-2-nitroethyl amine by the reaction of 3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indolen-2-yl bromide with sodium nitrite in acetic acid. The second step involves the reaction of the intermediate with indole to form the desired product. The overall reaction is as follows:
3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indolen-2-yl bromide + NaNO2 + CH3COOH → 3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indolen-2-yl-2-nitroethyl amine
3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indolen-2-yl-2-nitroethyl amine + indole → 3-[1-(3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indolen-2-yl)-2-nitroethyl]-1H-indole
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indole involves the reaction of 5-methylfuran-2-carbaldehyde with nitromethane to form 1-(5-methylfuran-2-yl)-2-nitropropene, which is then reacted with indole to form the final product.", "Starting Materials": [ "5-methylfuran-2-carbaldehyde", "Nitromethane", "Indole" ], "Reaction": [ "Step 1: React 5-methylfuran-2-carbaldehyde with nitromethane in the presence of a base such as potassium carbonate to form 1-(5-methylfuran-2-yl)-2-nitropropene.", "Step 2: React 1-(5-methylfuran-2-yl)-2-nitropropene with indole in the presence of a Lewis acid catalyst such as boron trifluoride etherate to form 3-[1-(5-methylfuran-2-yl)-2-nitroethyl]-1H-indole." ] } | |
CAS RN |
731003-69-3 |
Molecular Formula |
C15H14N2O3 |
Molecular Weight |
270.3 |
Purity |
95 |
Origin of Product |
United States |
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